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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of copper octanoate, a compound
with significant applications in various scientific and industrial fields, including its role as a
fungicide and bactericide. This document details its chemical identifiers, physicochemical
properties, synthesis protocols, and mechanism of action.

Chemical Identifiers and Synonyms

Copper octanoate is a copper salt of octanoic acid. It is crucial to distinguish between the
straight-chain isomer (n-octanoate) and its branched-chain isomers, such as 2-ethylhexanoate,
as they may be assigned different identifiers. Several CAS numbers are associated with
copper octanoate and its isomers, reflecting the complexities in chemical substance
registration.
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Identifier Type Value Source
EPA, ChemlDplus, AICIS,
CAS Number 20543-04-8
ECHA[1]
3890-89-9 Benchchem, PubChem[2]
IUPAC Name copper bis(octanoate) PubChem

copper;octanoate

Benchchem][?2]

Molecular Formula

Ci16H30CuOa4

Benchchem, PubChem[2]

InChl

INChl=1S/2CsH1602.Cu/c21-2-
3-4-5-6-7-8(9)10;/h22-7H2,1Hs,
(H,9,10);/q;;+2/p-2

Benchchem|[?2]

InChlKey

VNZQQAVATKSIBR-
UHFFFAOYSA-L

Benchchem|[?2]

SMILES

CCCCCCCC(=0)
[O-].CCCCCCCC(=0)[O-].
[Cu+2]

Benchchem|[2]

Synonyms

Copper(ll) octanoate, Cupric
octanoate, Copper caprylate,

Octanoic acid, copper salt

PubChem

Physicochemical Properties

The physicochemical properties of copper octanoate are essential for its handling,

formulation, and application.
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Property Value Source
Molecular Weight 349.95 g/mol PubChem
Appearance Blue liquid

Solubility Dispersible in water

pH 5.75 £ 0.50

Forms a binuclear
"paddlewheel" structure
common for copper(ll)
Structure Benchchem|[?2]
carboxylates, where two
copper atoms are bridged by

four octanoate ligands.

Experimental Protocols
Synthesis of Copper Octanoate

A common and efficient method for synthesizing copper octanoate involves the reaction of a
soluble copper(ll) salt with octanoic acid or its salt, or the direct reaction of copper oxide with n-
octanoic acid. The following protocol is based on the reaction with copper oxide.[3]

Materials:

o Copper(ll) oxide (CuO) powder
¢ n-Octanoic acid (CsH1602)

o Dehydrated ethanol (solvent)

e 1L Round-bottom flask

o Water bath

o Condenser

e Stirring apparatus
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Procedure:

In a 1L round-bottom flask, combine 12.4 g of copper(ll) oxide powder and 22.5 g of n-
octanoic acid. The molar ratio of n-octanoic acid to copper oxide is approximately 1:1.[3]

e Add 500 mL of dehydrated ethanol to the flask.
« Stir the mixture to dissolve the n-octanoic acid completely in the ethanol.
o Set up the flask in a water bath equipped with a condenser.

o Heat the water bath to 90°C and maintain this temperature to allow the reaction to proceed
under reflux for 36 hours.[3]

 After the reaction is complete, the resulting mixture contains the copper octanoate product.
e The final product is obtained after solid-liquid separation.

e This method has been reported to yield a product with a purity of 99.3% and a yield of
90.3%.[3]

Mechanism of Action and Applications
Fungicidal and Bactericidal Activity

Copper octanoate functions as a contact fungicide and bactericide.[4][5] Its mechanism of
action is based on the slow release of cupric ions (Cu2*).[6] These ions are believed to act via
multiple modes of action:

» Protein Denaturation: Copper ions can bind to various functional groups in proteins (such as
sulthydryl, hydroxyl, and imidazole groups), leading to the denaturation of enzymes and
other critical proteins within the pathogen.[6][7]

» Disruption of Cell Membranes: The interaction of copper ions with cell membranes can alter
their integrity, leading to leakage of cellular contents.[6]

« Interference with Energy Transport: Copper ions can interfere with essential energy transport
systems within the microbial cells.[6]
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Once a pathogen has penetrated the host plant tissue, copper fungicides are generally
ineffective.[6]

Applications in Research and Drug Development

Copper compounds, in general, are being explored for various biomedical applications. Their
ability to interact with biological molecules makes them interesting candidates for the
development of new therapeutic agents.[8] The anti-proliferative and biocidal properties of
copper are of particular interest in drug development.

Visualizations
Synthesis Workflow of Copper Octanoate
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Synthesis of Copper Octanoate
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Caption: Workflow for the synthesis of copper octanoate.

Fungicidal Mechanism of Action
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Fungicidal Mechanism of Copper Octanoate
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Caption: Simplified mechanism of copper octanoate's fungicidal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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